Cas no 335032-47-8 ((1-benzothiophen-2-yl)methyl(methyl)amine)

• Product Name: (1-benzothiophen-2-yl)methyl(methyl)amine
• CAS No: 335032-47-8
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• MDL: MFCD03698066
• CID: 1088618
• PubChem ID: 693141
• Update Time: 2025-04-20

(1-benzothiophen-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[b]thiophen-2-yl)-N-methylmethanamine
• (1-benzothien-2-ylmethyl)methylamine(SALTDATA: HCl)
• 1-(1-Benzothiophen-2-yl)-N-methylmethanamine
• 2-(methylaminomethyl)benzothiophene
• AC1LEVP1
• Benzo[b]thiophen-2-ylmethyl-methyl-amine
• Oprea1_368216
• Oprea1_633790
• STK045938
• SureCN1254283
• TimTec1_002560
• (1-benzothiophen-2-yl)methyl(methyl)amine
• 1-Benzothien-2-yl-N-methylmethanamine HCl
• CHEMBL3358195
• DTXSID20351182
• NCGC00173990-01
• DB-068838
• ALBB-015188
• FKHVKIIMXLUFHI-UHFFFAOYSA-N
• BDBM50037773
• 1-(1-benzothien-2-yl)-N-methylmethanamine hydrochloride
• SCHEMBL1254283
• AKOS000530132
• [(1-benzothiophen-2-yl)methyl](methyl)amine
• (1-BENZOTHIEN-2-YLMETHYL)METHYLAMINE
• 335032-47-8
• EN300-872043
• AN-329/41529419
• 1-benzothien-2-yl-N-methylmethanamine

• MDL： MFCD03698066
• Inchi： 1S/C10H11NS/c1-11-7-9-6-8-4-2-3-5-10(8)12-9/h2-6,11H,7H2,1H3
• InChI Key： FKHVKIIMXLUFHI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CNC

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes